Cas no 1805069-70-8 (3-Fluoro-4-hydroxypyridine-5-methanol)

• Product Name: 3-Fluoro-4-hydroxypyridine-5-methanol
• CAS No: 1805069-70-8
• MF: C₆H₆FNO₂
• MW: 143.115745067596
• CID: 4905155
• Update Time: 2025-05-27

3-Fluoro-4-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxypyridine-5-methanol

• Inchi： 1S/C6H6FNO2/c7-5-2-8-1-4(3-9)6(5)10/h1-2,9H,3H2,(H,8,10)
• InChI Key： HWEBQEAQZADPNI-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(CO)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 3-Fluoro-4-hydroxypyridine-5-methanol

3-Fluoro-4-hydroxypyridine-5-methanol (CAS No. 1805069-70-8): A Comprehensive Overview

3-Fluoro-4-hydroxypyridine-5-methanol (CAS No. 1805069-70-8) is a novel and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-Fluoro-4-hydroxypyridine-5-methanol is composed of a pyridine ring with a fluorine atom at the 3-position, a hydroxyl group at the 4-position, and a methanol group at the 5-position. These functional groups contribute to its distinct chemical properties and biological activities. The presence of the fluorine atom, in particular, can enhance the compound's metabolic stability and improve its pharmacokinetic profile, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3-Fluoro-4-hydroxypyridine-5-methanol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Fluoro-4-hydroxypyridine-5-methanol can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition could help maintain higher levels of these neurotransmitters, which is beneficial in conditions like Parkinson's disease and depression.

In addition to its neuroprotective properties, 3-Fluoro-4-hydroxypyridine-5-methanol has also been investigated for its anti-inflammatory effects. Inflammatory processes are implicated in a wide range of diseases, including cardiovascular disorders and autoimmune conditions. A study published in the Inflammation Research journal reported that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-Fluoro-4-hydroxypyridine-5-methanol could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of 3-Fluoro-4-hydroxypyridine-5-methanol have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity make it suitable for both preclinical and clinical studies. A preclinical study conducted in animal models demonstrated that 3-Fluoro-4-hydroxypyridine-5-methanol can effectively cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders.

The safety profile of 3-Fluoro-4-hydroxypyridine-5-methanol is another important aspect that has been evaluated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging for its further development as a therapeutic agent.

In conclusion, 3-Fluoro-4-hydroxypyridine-5-methanol (CAS No. 1805069-70-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic and safety profiles, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and broaden its potential uses in medicine.